Fmoc-(3R,4S)-4-amino-3-hydroxy-6-methyl-heptanoic acid

• IUPAC Name: (3R,4S)-4-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxy-6-methylheptanoic acid
• InChI: InChI=1S/C23H27NO5/c1-14(2)11-20(21(25)12-22(26)27)24-23(28)29-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-21,25H,11-13H2,1-2H3,(H,24,28)(H,26,27)/t20-,21+/m0/s1
• InChI Key: JGUYYODGVQXZAY-LEWJYISDSA-N
• Canonical SMILES: CC(C)CC(C(CC(=O)O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
• Isomeric SMILES: CC(C)C[C@@H]([C@@H](CC(=O)O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
• Molecular Formula: C23H27NO5
• Molecular Weight: 397.5 g/mol

Description

Fmoc-(3R,4S)-4-amino-3-hydroxy-6-methyl-heptanoic acid is a synthetic amino acid that has been used for a variety of scientific research applications. It is often referred to as Fmoc-HMP, and it is a derivative of the naturally occurring amino acid, L-histidine. Fmoc-HMP has been used in a variety of biochemical and physiological studies due to its ability to interact with a variety of proteins and enzymes. It has been used in studies of protein structure and function, as well as in drug design and drug delivery. The purpose of

Mechanism of Action

Target of Action

Fmoc-(3R,4S)-4-amino-3-hydroxy-6-methyl-heptanoic acid is a type of nonproteinogenic amino acid . The primary targets of this compound are likely to be proteins or enzymes that interact with amino acids.

Biochemical Pathways

As an amino acid, it could potentially be involved in protein synthesis and metabolism .

Advantages and Limitations for Lab Experiments

Fmoc-HMP has a number of advantages and limitations for use in laboratory experiments. The main advantage of Fmoc-HMP is its ability to interact with a variety of proteins and enzymes, allowing for the study of biochemical and physiological effects. Additionally, Fmoc-HMP is relatively easy to synthesize and is relatively stable, making it well suited for laboratory experiments. However, Fmoc-HMP is not as versatile as other amino acids, and its effects may not be as easily observed in some experiments.

Future Directions

There are a number of potential future directions for the use of Fmoc-HMP in scientific research. One potential direction is the use of Fmoc-HMP in drug design and drug delivery. Fmoc-HMP could be used to modify proteins and enzymes to create more effective drugs and drug delivery systems. Additionally, Fmoc-HMP could be used to study the effects of drugs and other compounds on cells and organisms. Finally, Fmoc-HMP could be used in the development of new technologies, such as biosensors and medical diagnostic tools.

Synthesis Methods

Fmoc-HMP can be synthesized using a variety of methods. The most common method involves the use of Fmoc-protected amino acids, which are reacted with a reagent such as N-methylmorpholine. This reaction results in the formation of a carboxylic acid, which is then reacted with a base to form the desired Fmoc-HMP. Other methods of synthesis include the use of a reductive amination reaction, a condensation reaction, or a palladium-catalyzed reaction.

Scientific Research Applications

Fmoc-HMP has been used in a variety of scientific research applications. It has been used to study the structure and function of proteins, as well as to design and develop new drugs and drug delivery systems. It has also been used in studies of enzyme kinetics, protein folding, and protein-protein interactions. Additionally, Fmoc-HMP has been used to study the biochemical and physiological effects of drugs and other compounds on cells and organisms.